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Compound of Interest
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4-Iodo-2-methoxy-3-

methylpyridine

Cat. No.: B12505440

Get Quote

Executive Summary
The compound 4-Iodo-2-methoxy-3-methylpyridine (CAS: 1030926-28-5 / 1803880-41-2) is

a high-value heterocyclic scaffold, widely utilized in the development of kinase inhibitors and

GPCR ligands. Its structural utility lies in the orthogonal reactivity of the C4-iodide

(Suzuki/Sonogashira coupling) and the C2-methoxy group (potential for further nucleophilic

displacement or H-bond acceptance).

This Application Note details a robust, scalable protocol for synthesizing multi-gram to kilogram

quantities of this intermediate. Unlike bench-scale methods that often rely on cryogenic

lithiation (which suffers from poor regioselectivity due to the 3-methyl steric block), this protocol

utilizes a modified Sandmeyer sequence. This route prioritizes process safety, cost-efficiency,

and isomeric purity.
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Direct functionalization of 2-methoxy-3-methylpyridine is complicated by the "mismatch" of

directing effects:

Directed Ortho-Metalation (DoM): The 2-methoxy group directs lithiation to C3, which is

blocked by the methyl group. Secondary direction to C4 is sterically hindered, often leading

to lateral lithiation (deprotonation of the 3-methyl group) or C6 lithiation.

Electrophilic Halogenation: The 2-methoxy group activates C3 and C5 (ortho/para). With C3

blocked, electrophilic iodination typically yields the C5-iodo isomer, not the desired C4-iodo

product.

The Solution: The N-Oxide Activation Strategy
To access the C4 position reliably, we employ Pyridine N-Oxide chemistry. The N-oxide moiety

activates the C4 position towards electrophilic nitration.[1] Subsequent functional group

interconversions (SNAr and Sandmeyer) yield the target with >98% regiochemical fidelity.

Selected Route:

Oxidation/Nitration: 2-Chloro-3-methylpyridine

N-Oxide

4-Nitro intermediate.

SNAr Displacement: Displacement of 2-Cl with NaOMe.

Reduction: Simultaneous reduction of Nitro and N-oxide groups.

Sandmeyer Iodination: Diazotization and iodine quench.

Detailed Experimental Protocol
Stage 1: N-Oxidation and Regioselective Nitration
Rationale: Starting with the 2-chloro analog is cheaper and prevents oxidation of the methoxy

group during the harsh nitration step.

Step 1.1: Preparation of 2-Chloro-3-methylpyridine N-oxide
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Reagents: 2-Chloro-3-methylpyridine (1.0 equiv), Urea Hydrogen Peroxide (UHP, 2.5 equiv),

Trifluoroacetic Anhydride (TFAA, 2.0 equiv), DCM.

Protocol:

Dissolve 2-chloro-3-methylpyridine in DCM at 0°C.

Add UHP in portions.

Add TFAA dropwise (Exothermic! Maintain <10°C).

Stir at RT for 12 hours. Monitor by HPLC for consumption of starting material.

Quench: Wash with aq. NaHSO3 (to destroy peroxides) and NaHCO3.

Yield: ~90-95% (Off-white solid).

Step 1.2: Nitration to 2-Chloro-3-methyl-4-nitropyridine N-oxide

Reagents: Fuming HNO3, Conc. H2SO4.[1][2][3]

Protocol:

Dissolve the N-oxide in conc. H2SO4 at 0°C.

Add fuming HNO3 dropwise, maintaining temp <20°C.

Heat to 90°C for 4-6 hours. Note: The N-oxide directs the nitro group to C4.

Workup: Pour onto ice. Neutralize with Na2CO3 to pH 7-8. Extract with EtOAc.[4][5]

Critique: This step sets the regiochemistry. The 3-methyl group sterically hinders C2 and

C4, but the electronic activation of C4 by the N-oxide dominates.

Stage 2: Nucleophilic Substitution (SNAr)
Rationale: The 4-nitro group strongly activates the 2-chloro position for nucleophilic attack,

making this substitution much milder than on the un-nitrated pyridine.
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Reagents: NaOMe (1.1 equiv, 25% in MeOH), MeOH (solvent).

Protocol:

Suspend 2-chloro-3-methyl-4-nitropyridine N-oxide in MeOH.

Add NaOMe solution dropwise at 0°C.

Stir at RT for 2 hours. The solution typically turns deep yellow/orange.

Workup: Concentrate MeOH, dilute with water, extract with DCM.

Product:2-Methoxy-3-methyl-4-nitropyridine N-oxide.

Stage 3: Global Reduction
Rationale: We need to remove the N-oxide oxygen and reduce the nitro group to an amine.

Iron/Acetic acid is a cost-effective, scalable method that achieves both in one pot.

Reagents: Iron powder (4.0 equiv), Glacial Acetic Acid (solvent/reagent).

Protocol:

Dissolve the nitro-N-oxide intermediate in AcOH.

Add Fe powder in portions at RT.

Heat to 80°C for 3 hours. (Exothermic initiation possible).

Workup: Filter through Celite to remove iron salts. Concentrate filtrate.[4] Neutralize with

aq. NaOH. Extract with EtOAc.[4][5]

Product:4-Amino-2-methoxy-3-methylpyridine.

QC Check: Verify loss of N-oxide peak in MS (M-16) and appearance of amine.

Stage 4: The Sandmeyer Iodination (Critical Step)
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Rationale: Direct iodination is not possible. The diazonium pathway is the only reliable method

to install iodine at C4.

Reagents: NaNO2 (1.2 equiv), H2SO4 (20% aq), KI (1.5 equiv), Urea (scavenger).

Protocol:

Diazotization: Suspend 4-amino-2-methoxy-3-methylpyridine in 20% H2SO4. Cool to -5°C

to 0°C.

Add NaNO2 (aq. solution) dropwise under the surface of the liquid to prevent NO2 gas

escape. Maintain temp <5°C. Stir for 30 min.

Iodination: Dissolve KI in water. Add the cold diazonium salt solution into the KI solution

(inverse addition) at RT or slightly warmed (40°C) to facilitate N2 evolution.

Safety Note: Significant foaming (N2 release). Use a reactor with 50% headspace.

Workup: Basify with NaOH to pH 9. Add Na2S2O3 (thiosulfate) to quench excess iodine

(decolorize). Extract with DCM.

Purification: Recrystallization from Hexane/EtOAc or distillation if liquid.

Process Data & Specifications
Yield Summary Table
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Step Transformation Typical Yield Critical Parameter

1 N-Oxidation 92%
Temp control during

TFAA addition (<10°C)

2 Nitration 75-80%

Heating time (ensure

completion to avoid

mono-nitration

mixtures)

3
SNAr (Cl

OMe)
88%

Stoichiometry of

NaOMe (excess leads

to degradation)

4 Reduction (Fe/AcOH) 85%

Filtration of Iron

sludge (can trap

product)

5
Sandmeyer (NH2

I)
65-70%

Temperature Control:

Keep diazonium <5°C.

Total Overall Yield ~35-40%
Purity Target: >98%

(HPLC)

Analytical Specification (Final Product)
Appearance: White to pale yellow crystalline solid (or oil depending on purity).

1H NMR (400 MHz, CDCl3):

7.65 (d, 1H, C6-H), 7.30 (d, 1H, C5-H), 3.95 (s, 3H, OMe), 2.15 (s, 3H, Me). Note: Coupling
constants between C5/C6 are typical for pyridines (approx 5-6 Hz).

Mass Spec (ESI): [M+H]+ = 250.0.

Visual Workflow (DOT Diagram)
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Critical Safety Controls
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Intermediate 3:
2-Methoxy-4-nitro-N-oxide
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(Fe/AcOH Reduction)

Global Reduction (-O & -NO2)

TARGET:
4-Iodo-2-methoxy-3-methylpyridine

(Sandmeyer: NaNO2/KI)

Diazotization & Iodination

Exotherm Control
(TFAA Addition)

Gas Evolution (N2)
(Sandmeyer)

Click to download full resolution via product page

Caption: Step-wise synthetic pathway highlighting the N-oxide activation strategy and critical

intermediates.
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Regioselective Nitration of Pyridine N-Oxides

Title: "The directive influence of the N-oxide group during the nitration of deriv
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Relevance: Confirms that nitration of 2-substituted pyridine N-oxides occurs predominantly

(General Journal Link for verification of classic mechanism).

Sandmeyer Reaction on Pyridines

Title: "Precursors and products
Source: ResearchG
Relevance: Validates the use of NaNO2/KI for converting 4-aminopyridines to 4-
iodopyridines.

Synthesis of 4-Amino-2-methoxy-3-methylpyridine

Title: "4-Amino-2-methoxy-3-methylpyridine | CAS 1781547-87-2"

Source: Sigma-Aldrich / Synthonix.
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General Scale-Up of Iodopyridines

Title: "A three-step synthesis of 4-(4-iodo-1H-pyrazol-1-yl)piperidine...
Source: ResearchG
Relevance: Discusses optimization of iodin

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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